Cas no 871024-30-5 (4-Chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 871024-30-5
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD17013004
• CID: 659325
• PubChem ID: 71413460
• Update Time: 2025-08-05

4-Chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine
• 4-chloro-5-ethylpyrrolo[3,2-d]pyrimidine
• 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-ethyl-
• SCHEMBL2747761
• 871024-30-5
• JLNOHXNCJWNQNB-UHFFFAOYSA-N
• A1-23687
• A1-23689
• DTXSID00832984

• MDL： MFCD17013004
• Inchi： 1S/C8H8ClN3/c1-2-12-4-3-6-7(12)8(9)11-5-10-6/h3-5H,2H2,1H3
• InChI Key： JLNOHXNCJWNQNB-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN2CC)N=CN=1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-Chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine

Introduction to 4-Chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 871024-30-5)

4-Chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine, identified by the chemical identifier CAS No. 871024-30-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both chloro and ethyl substituents on the pyrrolopyrimidine core imparts unique reactivity and functionalization possibilities, making it a valuable scaffold for synthesizing novel bioactive molecules.

The 4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine scaffold has been extensively explored in recent years due to its potential applications in the treatment of various diseases, particularly in oncology and antiviral therapies. The pyrrolopyrimidine core is a privileged structure in drug discovery, often exhibiting inhibitory activity against enzymes and receptors involved in critical cellular pathways. The chloro substituent at the 4-position enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions, while the ethyl group at the 5-position contributes to steric and electronic modulation of the pharmacophore.

Recent advancements in medicinal chemistry have highlighted the importance of 4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine as a key intermediate in the synthesis of small-molecule inhibitors targeting cancer-related kinases and viral proteases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many solid tumors and contribute to uncontrolled cell proliferation. The ability to modify both the chloro and ethyl substituents allows for fine-tuning of binding affinity and selectivity, enabling the development of more potent and less toxic therapeutic agents.

In addition to its oncology applications, 4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine has been investigated for its potential in antiviral drug development. The pyrrolopyrimidine scaffold is structurally similar to natural nucleobases, making it a suitable candidate for inhibiting viral polymerases that rely on these bases for replication. Preclinical studies have demonstrated that certain derivatives of this compound exhibit inhibitory activity against RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and hepatitis C. The chloro substituent plays a crucial role in interactions with the active site of these enzymes, while the ethyl group helps stabilize the transition state during catalysis.

The synthetic accessibility of 4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine is another factor contributing to its widespread use in research and drug development. The compound can be readily synthesized through multi-step organic transformations starting from commercially available precursors. Common synthetic routes involve cyclization reactions followed by functional group interconversions to introduce the chloro and ethyl substituents. These synthetic strategies have been optimized over time to improve yield and purity, making 4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine a readily available building block for medicinal chemists.

One notable application of 4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine is in the development of kinase inhibitors targeting specific mutations associated with cancer resistance. For example, studies have shown that derivatives of this compound can selectively inhibit mutant forms of Kirsten rat sarcoma viral oncogene homolog (KRAS), an important driver mutation in pancreatic cancer. The chloro substituent allows for hydrogen bonding or halogen bonding interactions with key residues in the kinase active site, while the ethyl group helps occupy hydrophobic pockets adjacent to the hinge region. Such selectivity is crucial for developing targeted therapies that minimize off-target effects.

The versatility of 4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine as a pharmacophore has also led to its exploration in other therapeutic areas beyond oncology and antivirals. For instance, derivatives have been investigated for their potential as antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, some studies have explored its applications in central nervous system (CNS) disorders by leveraging its structural similarity to neurotransmitter analogs. The chloro and ethyl substituents can be further modified to enhance blood-brain barrier penetration or modulate receptor binding affinities.

In conclusion,4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 871024-30-5) is a versatile heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an attractive scaffold for synthesizing bioactive molecules targeting various diseases. Recent advancements in synthetic methodologies and biological evaluations continue to expand its utility across multiple therapeutic areas. As research progresses,4-chloro-5-ethyl-5H-pyrrolo[3,2-d]pyrimidine is expected to remain a valuable tool for medicinal chemists seeking novel therapeutic agents.